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Compound of Interest

Compound Name: Isopropyl glycolate

Cat. No.: B1293520

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical reagents like Isopropyl glycolate is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling of Isopropyl glycolate in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for Isopropyl glycolate is provided in the table below
for easy reference and comparison.

Property Value

Molecular Formula CsH1003[1][2]

Molecular Weight 118.13 g/mol [1][2]
Appearance Colorless liquid

Solubility Slightly soluble in water.[2][3]
Boiling Point 159.3 °C at 760 mmHg
Density 1.05 g/cm3

Vapor Pressure 0.889 mmHg at 25°C[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1293520?utm_src=pdf-interest
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.benchchem.com/product/b1293520?utm_src=pdf-body
https://www.scbt.com/p/isopropyl-glycolate-623-61-0
https://www.guidechem.com/encyclopedia/isopropyl-glycolate-dic6053.html
https://www.scbt.com/p/isopropyl-glycolate-623-61-0
https://www.guidechem.com/encyclopedia/isopropyl-glycolate-dic6053.html
https://www.guidechem.com/encyclopedia/isopropyl-glycolate-dic6053.html
https://www.fishersci.com/shop/products/isopropyl-glycolate-96-thermo-scientific/AAH5033403
https://www.guidechem.com/encyclopedia/isopropyl-glycolate-dic6053.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential chemical exposure. Given that

Isopropyl glycolate is known to cause skin, eye, and respiratory irritation, a comprehensive

PPE strategy is required.[3]

PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Safety Goggles with Side
Shields or Face Shield

Essential to protect eyes from
splashes. Standard EN166 or
OSHA 29 CFR 1910.133
compliant eyewear is

recommended.

Skin Protection

Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended for handling
esters and irritant chemicals.[4]
Gloves should be inspected for

integrity before each use.

Laboratory Coat

A standard laboratory coat
should be worn to protect
against skin contact. For larger
quantities or splash potential, a
chemical-resistant apron is

also recommended.[4][5]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to avoid inhalation of vapors. If
there is a potential for
aerosolization, a NIOSH-
approved respirator with an
organic vapor cartridge should
be used.[6]
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Operational Plan: Safe Handling Workflow

A systematic approach to handling Isopropyl glycolate is crucial for safety and experimental
success. The following workflow outlines the key steps from preparation to post-handling

procedures.
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Safe Handling Workflow for Isopropyl Glycolate
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Experimental Protocol: General Handling Procedure

The following provides a detailed methodology for the safe handling of Isopropyl glycolate in
a laboratory setting.

o Pre-Experiment Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for Isopropyl glycolate.

[¢]

Ensure that a properly functioning chemical fume hood is available.

o

Verify the location and accessibility of the nearest emergency shower and eyewash
station.

o

Assemble all necessary materials and equipment for the experiment.
e Personal Protective Equipment (PPE) Adherence:
o Don a standard laboratory coat, ensuring it is fully buttoned.

o Wear chemical safety goggles that provide a complete seal around the eyes. A face shield
may be necessary if there is a significant splash hazard.

o Wear nitrile or butyl rubber gloves. Inspect gloves for any signs of damage before use.
e Chemical Handling:

o Conduct all work involving Isopropyl glycolate within a certified chemical fume hood to
minimize inhalation exposure.

o When transferring the chemical, do so carefully to avoid splashing. Use appropriate tools
such as a pipette or a funnel.

o Keep the container of Isopropyl glycolate closed when not in use.

e Post-Handling Procedures:
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Upon completion of the experiment, decontaminate all surfaces and equipment that may

[e]

have come into contact with Isopropyl glycolate using an appropriate solvent.

[e]

Carefully remove gloves and dispose of them in the designated chemical waste container.

o

Remove and store the laboratory coat properly.

[¢]

Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Isopropyl glycolate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste contaminated with Isopropyl glycolate, including unused
chemical, solutions, and disposable PPE, must be collected in a designated, labeled, and
leak-proof hazardous waste container.

o Disposal Method: Do not dispose of Isopropyl glycolate down the drain.[7][8] All chemical
waste must be disposed of through a licensed hazardous waste disposal contractor.[8][9]

» Container Management: Ensure that waste containers are kept closed except when adding
waste. Store waste containers in a designated, well-ventilated secondary containment area
away from incompatible materials.
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Disposal Workflow for Isopropyl Glycolate Waste

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling Isopropyl glycolate and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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